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Compound of Interest

Compound Name: Pterocarpadiol C

Cat. No.: B15291972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources and isolation

protocols for Pterocarpadiol C, a rare 6a,11b-dihydroxypterocarpan. The information

presented herein is intended to support researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Natural Source of Pterocarpadiol C
Pterocarpadiol C has been isolated from the plant species Derris robusta (also known as

Brachypterum robustum), a member of the Fabaceae family.[1][2] The compound is found in

the twigs and leaves of this plant.[1][3][4]

Table 1: Natural Source and Part of Pterocarpadiol C

Parameter Detail Reference

Species Derris robusta [1]

Family Fabaceae [2]

Plant Part Twigs and Leaves [1][3][4]
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The following section details the methodology for the extraction and isolation of

Pterocarpadiol C from the twigs and leaves of Derris robusta. This protocol is based on a

published phytochemical investigation.[1]

Extraction
The initial step involves the extraction of the dried and powdered plant material.

Table 2: Extraction Parameters

Parameter Value/Description Reference

Plant Material
Air-dried and powdered twigs

and leaves of D. robusta
[1]

Initial Mass of Plant Material 12.0 kg [1]

Extraction Solvent 95% Ethanol (EtOH) [1]

Extraction Method
Maceration at room

temperature
[1]

Solvent Removal Under reduced pressure [1]

Crude Extract Yield Approximately 870 g [1]

Chromatographic Fractionation
The crude extract is then subjected to column chromatography for fractionation.

Table 3: Initial Column Chromatography Parameters

Parameter Value/Description Reference

Stationary Phase Silica Gel [1]

Mobile Phase

Petroleum Ether (PE) /

Acetone gradient, followed by

Methanol (MeOH)

[1]

Result Nine fractions (A–I) [1]
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Further separation of the resulting fractions is necessary to isolate Pterocarpadiol C. The

specific fraction containing Pterocarpadiol C was further purified using additional

chromatographic steps.

Visualization of Experimental Workflow
The following diagrams illustrate the key stages of the isolation process.
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Caption: Extraction of Derris robusta to yield the crude extract.
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Caption: Chromatographic fractionation of the crude extract to isolate Pterocarpadiol C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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